Cas no 1001518-85-9 (3-[4-bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoic acid)

3-[4-bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoic acid structure
1001518-85-9 structure
Product Name:3-[4-bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoic acid
CAS No:1001518-85-9
MF:C8H8BrF3N2O2
MW:301.060531616211
MDL:MFCD03419695
CID:2951962
PubChem ID:7018486
Update Time:2025-04-21

3-[4-bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(4-溴-5-甲基-3-三氟甲基吡唑-1-基)丙酸
    • AKOS B007258
    • ART-CHEM-BB B007258
    • 3-[4-Bromo-5-methyl-3-(trifluoromethyl)pyrazol-1-yl]propanoic acid
    • 3-(4-BROMO-5-METHYL-3-TRIFLUOROMETHYL-PYRAZOL-1-YL)-PROPIONIC ACID
    • 3-(4-BROMO-5-METHYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOL-1-YL)PROPANOIC ACID
    • 3-[4-bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoic acid
    • BQB51885
    • BBL038576
    • STK312273
    • Z1741966021
    • 3-(4-Bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)propanoicacid
    • AKOS000308195
    • EN300-83597
    • F2169-0841
    • Z1245633652
    • 1001518-85-9
    • CS-0262730
    • FS-6282
    • MFCD03419695
    • MDL: MFCD03419695
    • Inchi: 1S/C8H8BrF3N2O2/c1-4-6(9)7(8(10,11)12)13-14(4)3-2-5(15)16/h2-3H2,1H3,(H,15,16)
    • InChI Key: WAWUNNWVIAVOHP-UHFFFAOYSA-N
    • SMILES: BrC1C(C(F)(F)F)=NN(C=1C)CCC(=O)O

Computed Properties

  • Exact Mass: 299.97212g/mol
  • Monoisotopic Mass: 299.97212g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 55.1
  • Molecular Weight: 301.06g/mol

Experimental Properties

  • Density: 1.8±0.1 g/cm3
  • Boiling Point: 359.5±42.0 °C at 760 mmHg
  • Flash Point: 171.2±27.9 °C
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-[4-bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoic acid Security Information

3-[4-bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoic acid Pricemore >>

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